Cas no 106652-56-6 (7-Phenylcinnoline)

• Product Name: 7-Phenylcinnoline
• CAS No: 106652-56-6
• MF: C₁₄H₁₀N₂
• MW: 206.242602825165
• CID: 3167015
• PubChem ID: 73555107
• Update Time: 2025-06-08

7-Phenylcinnoline Chemical and Physical Properties

Names and Identifiers

• 7-Phenylcinnoline
• 106652-56-6

• Inchi： 1S/C14H10N2/c1-2-4-11(5-3-1)13-7-6-12-8-9-15-16-14(12)10-13/h1-10H
• InChI Key： DECJSXBOZAVLNT-UHFFFAOYSA-N
• SMILES： N1C2C=C(C=CC=2C=CN=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 206.084398327Da
• Monoisotopic Mass: 206.084398327Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 25.8Ų

Additional information on 7-Phenylcinnoline

7-Phenylcinnoline (CAS No. 106652-56-6): A Comprehensive Overview of Its Properties and Applications

7-Phenylcinnoline (CAS No. 106652-56-6) is a heterocyclic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields. This compound belongs to the cinnoline family, which is known for its aromatic properties and versatility in synthetic chemistry. The phenyl substituent at the 7-position enhances its stability and reactivity, making it a valuable intermediate in pharmaceutical and material science research.

In the realm of organic synthesis, 7-Phenylcinnoline serves as a key building block for the development of more complex molecules. Its cinnoline core is particularly attractive for designing fluorescent dyes, organic semiconductors, and bioactive compounds. Researchers have explored its potential in optoelectronic devices, where its π-conjugated system contributes to efficient light absorption and emission. This aligns with the growing demand for sustainable materials and energy-efficient technologies, which are currently trending topics in scientific communities.

The pharmaceutical industry has also shown interest in 7-Phenylcinnoline due to its potential biological activity. Preliminary studies suggest that derivatives of this compound may exhibit antimicrobial or anti-inflammatory properties, although further research is needed to confirm these effects. This ties into the broader public interest in drug discovery and natural alternatives to synthetic medicines, which are frequently searched topics in online platforms.

From a chemical perspective, 7-Phenylcinnoline is characterized by its high melting point and low solubility in water, which are typical of aromatic compounds. These properties make it suitable for applications requiring thermal stability, such as polymer additives or coatings. Additionally, its electron-rich structure allows for facile functionalization, enabling chemists to tailor its properties for specific uses. This adaptability is crucial in industries like nanotechnology and green chemistry, where customization is often required to meet environmental and performance standards.

Another area of interest is the environmental impact of 7-Phenylcinnoline. As the world shifts toward eco-friendly practices, researchers are investigating its biodegradability and toxicity profiles. While current data indicate low environmental risk, ongoing studies aim to ensure its safe use in industrial applications. This reflects the public's growing concern over chemical safety and sustainable manufacturing, which are hot topics in both academic and consumer circles.

In summary, 7-Phenylcinnoline (CAS No. 106652-56-6) is a multifaceted compound with promising applications across multiple disciplines. Its chemical versatility, combined with the rising demand for innovative materials and therapeutic agents, positions it as a compound of significant interest. As research continues to uncover its full potential, 7-Phenylcinnoline is likely to play an increasingly important role in advancing science and technology.